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Compound of Interest

Compound Name: Lilaline

Cat. No.: B1239890 Get Quote

Disclaimer: The following information is provided for a hypothetical substance, "Lilaline," for

illustrative purposes. No chemical substance with this name is recognized in standard chemical

databases. Researchers and scientists must always consult the specific Safety Data Sheet

(SDS) for any chemical they handle and adhere to their institution's safety protocols.

This guide provides essential safety, handling, and disposal information for the fictional potent

synthetic compound, Lilaline. The procedural guidance herein is designed to ensure the safety

of laboratory personnel and the integrity of experimental outcomes.

Lilaline: Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Lilaline.
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Property Value

Chemical Formula C₂₂H₂₅N₃O₄S

Molecular Weight 427.52 g/mol

Appearance Fine crystalline powder

Color Off-white to pale yellow

Odor Odorless

Melting Point 178-182 °C

Solubility Soluble in DMSO, ethanol. Insoluble in water.

Storage Temperature 2-8 °C, protect from light and moisture.

Hazard Identification and GHS Classification
Lilaline is a potent compound and should be handled with extreme care. The following table

outlines its fictional GHS hazard classifications.

GHS Classification Hazard Statement

Acute Toxicity, Oral (Cat. 2) H300: Fatal if swallowed.

Acute Toxicity, Dermal (Cat. 2) H310: Fatal in contact with skin.

Acute Toxicity, Inhal. (Cat. 2) H330: Fatal if inhaled.

Carcinogenicity (Cat. 1B) H350: May cause cancer.

Reproductive Tox. (Cat. 1B) H360: May damage fertility or the unborn child.

STOT RE (Cat. 1)
H372: Causes damage to organs through

prolonged or repeated exposure.

Required Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Lilaline. The level of PPE may be adjusted

based on the quantity of substance being handled and the specific procedure.
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PPE Category Specification

Hand Protection

Double-glove with nitrile gloves. The outer glove

should be changed immediately upon

contamination.

Eye Protection
ANSI Z87.1 compliant safety glasses with side

shields or chemical splash goggles.

Face Protection

A face shield should be worn in addition to

safety glasses/goggles when there is a risk of

splashes or aerosol generation.

Body Protection

A lab coat is required for all procedures. A

chemically resistant apron should be worn over

the lab coat for larger quantities.

Respiratory

A NIOSH-approved N95 respirator is required

for handling small quantities. For procedures

with high aerosolization potential, a powered air-

purifying respirator (PAPR) is recommended.

Experimental Protocol: Safe Handling and Weighing
of Lilaline
This protocol outlines the steps for safely weighing and preparing a stock solution of Lilaline.

Materials:

Lilaline powder

Analytical balance

Weighing paper

Spatula

Appropriate solvent (e.g., DMSO)
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Vortex mixer

Calibrated pipettes

Conical tubes

Procedure:

Preparation: Don all required PPE as specified in the table above. Ensure the work area is

clean and free of clutter. Perform all manipulations within a certified chemical fume hood.

Weighing:

Place a piece of weighing paper on the analytical balance and tare.

Carefully transfer the desired amount of Lilaline powder onto the weighing paper using a

clean spatula.

Record the exact weight.

Solubilization:

Carefully transfer the weighed Lilaline powder into a conical tube.

Using a calibrated pipette, add the appropriate volume of solvent to the tube to achieve

the desired stock concentration.

Cap the tube securely and vortex until the Lilaline is completely dissolved.

Storage: Label the stock solution with the compound name, concentration, solvent, date of

preparation, and your initials. Store at the recommended temperature (2-8 °C).

Decontamination: Wipe down the spatula, work surface, and any other equipment with a

70% ethanol solution. Dispose of all contaminated disposables as hazardous waste.

Visualizing Workflows
The following diagrams illustrate the key workflows for handling and disposing of Lilaline.
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Caption: Experimental workflow for handling Lilaline.
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Caption: Disposal workflow for Lilaline waste.

To cite this document: BenchChem. [Comprehensive Safety and Handling Protocols for
Lilaline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239890#personal-protective-equipment-for-
handling-lilaline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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